![molecular formula C23H23N3O2S B2437317 2-benzamido-N-phenethyl-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide CAS No. 941967-32-4](/img/structure/B2437317.png)
2-benzamido-N-phenethyl-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a type of 4,5,6,7-tetrahydrobenzo[d]thiazole . It has been studied for its potential as a dual kinase inhibitor against CK2 and GSK3β . The presence of a carboxyl group at the meta position of the phenyl ring plays a vital role in dual kinase inhibition .
Synthesis Analysis
The compound was synthesized as part of a series of “tetrahydrobenzo[d]thiazoles” . The structural analogs of the lead were designed and confirmed by pharmacophore mapping and molecular docking .Molecular Structure Analysis
The molecular structure of this compound was confirmed by techniques such as proton nuclear magnetic resonance (1 H NMR), carbon-13 nuclear magnetic resonance (13 C NMR), and High Resolution Mass Spectrometer (HRMS) .Chemical Reactions Analysis
The compound has shown high dual kinase inhibitory activity at a concentration of 1.9 μM against CK2 and 0.67 μM against GSK3β . This suggests that it could be used to inhibit both kinases simultaneously to prevent PTEN deactivation more efficiently .Scientific Research Applications
Synthesis and Biological Importance
2-Benzamido-N-phenethyl-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide, as part of the broader class of benzothiazole (BT) derivatives, demonstrates significant biological and pharmacological activities. The fusion of the benzothiazole ring with various functional groups, including urea and guanidine moieties, has resulted in compounds with diverse therapeutic potentials. For example, UBT derivatives like Frentizole are utilized in treating rheumatoid arthritis and systemic lupus erythematosus. Moreover, benzothiazole derivatives exhibit a broad spectrum of antimicrobial, analgesic, anti-inflammatory, and antidiabetic activities. Their ability to act as antitumor agents is particularly notable, with some 2-arylbenzothiazoles being explored as potential chemotherapeutics. These compounds' structural simplicity and synthetic accessibility have fostered significant interest in their development as pharmacophores for various diseases, highlighting their importance in medicinal chemistry and drug discovery efforts (Rosales-Hernández et al., 2022), (Kamal et al., 2015).
Anticancer and Antimicrobial Properties
The anticancer properties of benzothiazole derivatives are a significant area of research. Structural modifications of the benzothiazole scaffold have led to the development of various series of compounds displaying potent antitumor activities. These modifications aim to enhance the compounds' biological profile and synthetic accessibility, making benzothiazoles and their conjugates promising candidates for chemotherapy. Additionally, benzothiazole derivatives have demonstrated a range of antimicrobial activities, supporting their potential as therapeutic agents against bacterial and viral infections (Ahmed et al., 2012).
Advancements in Pharmacological Activities
The pharmacological significance of benzothiazole derivatives extends beyond their anticancer and antimicrobial properties. They have also shown promising results as antioxidant and anti-inflammatory agents. The exploration of benzofused thiazole derivatives in this context underscores the potential for developing new therapeutic agents with enhanced activity profiles. These findings indicate the versatility of benzothiazole derivatives in addressing a wide array of health conditions, further affirming their valuable role in medicinal chemistry and pharmacology (Raut et al., 2020).
Mechanism of Action
The compound acts as a dual kinase inhibitor against CK2 and GSK3β . These kinases are responsible for the phosphorylation of a tumor suppressor protein (PTEN) in a cooperative manner which causes its deactivation . Thus, it is essential to inhibit both kinases simultaneously to prevent PTEN deactivation more efficiently .
Future Directions
properties
IUPAC Name |
2-benzamido-N-(2-phenylethyl)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3O2S/c27-21(17-10-5-2-6-11-17)26-23-25-20-18(12-7-13-19(20)29-23)22(28)24-15-14-16-8-3-1-4-9-16/h1-6,8-11,18H,7,12-15H2,(H,24,28)(H,25,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEQWANFDNAQSDW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2=C(C1)SC(=N2)NC(=O)C3=CC=CC=C3)C(=O)NCCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.